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Compound of Interest

Compound Name: VJ115

Cat. No.: B1683066 Get Quote

Providing essential safety and logistical information for the proper disposal of the ENOX1

inhibitor, VJ115, is critical for maintaining a safe and compliant laboratory environment. In the

absence of a specific Safety Data Sheet (SDS) for VJ115, a cautious and informed approach

based on general principles of chemical waste management is paramount. This guide offers

procedural steps and key considerations for researchers, scientists, and drug development

professionals to safely manage and dispose of this novel research compound.

VJ115: Summary of Known Information
While a comprehensive hazard profile from a dedicated SDS for VJ115 is not publicly

available, the following information has been compiled from scientific literature and supplier

information. This data should be used to inform a conservative risk assessment.
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Property Value Source

Chemical Name

(Z)-(+/−)-2-(1-benzylindol-3-

ylmethylene)-1-

azabicyclo[2.2.2]octan-3-ol

N/A

Molecular Formula C₂₃H₂₄N₂O N/A

Molecular Weight 344.45 g/mol N/A

Known Function Inhibitor of the enzyme ENOX1 N/A

Appearance Solid powder N/A

Intended Use

For research and laboratory

use only. Not for diagnostic or

therapeutic procedures in

humans or animals.

N/A

General Disposal Procedures for VJ115
Given that VJ115 is a novel chemical entity, it must be treated as a hazardous waste until

proven otherwise. The following step-by-step procedures are based on standard best practices

for the disposal of research chemicals where a specific SDS is unavailable.

Step 1: Personal Protective Equipment (PPE)

Before handling VJ115 for any purpose, including disposal, ensure appropriate PPE is worn.

This includes, but is not limited to:

Safety goggles or a face shield

A laboratory coat

Chemical-resistant gloves (e.g., nitrile gloves)

Step 2: Waste Collection and Labeling

Segregation: Do not mix VJ115 waste with other chemical waste streams unless

compatibility is certain. It is best practice to collect it in a dedicated waste container.
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Container: Use a clearly labeled, leak-proof, and chemically compatible container for solid

VJ115 waste. For solutions containing VJ115, use a labeled, sealed, and compatible liquid

waste container.

Labeling: The waste container must be clearly labeled with the following information:

The words "Hazardous Waste"

The full chemical name: "(Z)-(+/−)-2-(1-benzylindol-3-ylmethylene)-1-

azabicyclo[2.2.2]octan-3-ol" and the common name "VJ115"

The approximate quantity of waste

The date the waste was first added to the container

Any known hazard characteristics (in the absence of an SDS, state "Hazards Not Fully

Characterized")

Step 3: Storage of Waste

Store the sealed and labeled waste container in a designated satellite accumulation area within

the laboratory. This area should be:

At or near the point of generation

Under the control of the laboratory personnel

Away from drains and sources of ignition

In secondary containment to prevent spills

Step 4: Final Disposal

Crucially, the final disposal of VJ115 waste must be handled by your institution's Environmental

Health and Safety (EHS) office or equivalent department. Provide them with all available

information on the compound. They will determine the appropriate disposal method in

accordance with local, state, and federal regulations. Never attempt to dispose of VJ115 down

the drain or in the regular trash.[1][2][3]
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Experimental Protocols: General Chemical Waste
Handling
While a specific experimental protocol for VJ115 disposal is not available, the following general

protocols for handling unknown or novel chemical waste should be adopted as standard

operating procedure.

Protocol for Preparing Solid Research Chemical Waste for Disposal:

Ensure all PPE is correctly worn.

Carefully transfer the solid VJ115 waste into a designated, pre-labeled hazardous waste

container using a dedicated spatula or scoop.

Avoid generating dust. If the material is a fine powder, conduct the transfer within a chemical

fume hood.

Securely close the waste container.

Clean any residual VJ115 from the spatula and work surface with a suitable solvent. The

cleaning materials (e.g., wipes) should also be disposed of as hazardous waste in the same

container.

Store the waste container in the satellite accumulation area.

Protocol for Preparing Liquid Research Chemical Waste (VJ115 in solution) for Disposal:

Ensure all PPE is correctly worn.

Using a funnel, carefully pour the liquid waste containing VJ115 into a designated, pre-

labeled liquid hazardous waste container.

Do not overfill the container; leave at least 10% headspace to allow for expansion.

Securely cap the waste container.
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Rinse the empty container that originally held the VJ115 solution with a small amount of a

suitable solvent. This rinseate must be collected and added to the hazardous waste

container.[4]

Store the waste container in the satellite accumulation area with secondary containment.

Mandatory Visualization: Chemical Disposal
Workflow
The following diagram illustrates the logical workflow for the proper disposal of a research

chemical like VJ115.
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Start: VJ115 Waste Generated

Is a specific SDS
available for VJ115?

Follow specific disposal
instructions in SDS Section 13

Yes

Treat as Hazardous Waste with
Unknown Characteristics

No

Wear appropriate PPE
(goggles, lab coat, gloves)

Collect in a dedicated,
properly labeled waste container

Store in a designated satellite
accumulation area

Contact Institutional EHS Office
for waste pickup and disposal

End: Proper Disposal

Click to download full resolution via product page

Caption: Workflow for the disposal of the research chemical VJ115.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1683066?utm_src=pdf-body-img
https://www.benchchem.com/product/b1683066?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683066?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


By adhering to these general but crucial safety and handling procedures, laboratory

professionals can ensure the responsible and compliant disposal of VJ115, thereby protecting

themselves, their colleagues, and the environment. Always prioritize caution and consult with

your institution's safety professionals when handling novel compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683066?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

